Cas no 14384-67-9 (4-Phenyl-2-(2-pyridyl)thiazole, 97%)

• Product Name: 4-Phenyl-2-(2-pyridyl)thiazole, 97%
• CAS No: 14384-67-9
• MF: C₁₄H₁₀N₂S
• MW: 238.307601451874
• MDL: MFCD09058229
• CID: 2358902
• PubChem ID: 16832293
• Update Time: 2025-04-21

4-Phenyl-2-(2-pyridyl)thiazole, 97% Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2-(2-pyridyl)thiazole
• 4-phenyl-2-pyridin-2-yl-1,3-thiazole
• 4-Phenyl-2-(2-pyridyl)thiazole, 97%
• CCG-143204
• 2-(4-Phenyl-2-thiazolyl)pyridine
• Z48864758
• DTXSID801302035
• NCGC00319488-01
• D96029
• MLS-0472742.0001
• AB01316786-02
• 14384-67-9
• MFCD09058229
• 2-(4-phenyl-1,3-thiazol-2-yl)pyridine
• 4-Phenyl-2-(2-pyridyl)thiazole, 97per cent
• SCHEMBL17014755
• 4-Phenyl-2-(2-pyridyl)thiazole, AldrichCPR
• AKOS001513063
• AS-77966
• SB55234

• MDL： MFCD09058229
• Inchi： 1S/C14H10N2S/c1-2-6-11(7-3-1)13-10-17-14(16-13)12-8-4-5-9-15-12/h1-10H
• InChI Key： ZRIPTGIQAZVFDP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 238.05646950g/mol
• Monoisotopic Mass: 238.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Melting Point: 55-59℃